Cas no 2034586-86-0 (1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide)

1-Phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide is a sulfonamide-based compound featuring a phenyl group and a pyridinyl-substituted piperidine moiety. Its structural design confers potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to the presence of the lipophilic phenyl group and the basic pyridine-piperidine fragment. The sulfonamide linker enhances stability and may facilitate interactions with biological targets. This compound is of interest for research applications in drug discovery, where its modular structure allows for further derivatization to optimize pharmacological properties. Its synthetic accessibility and well-defined chemical characteristics make it a viable candidate for exploratory studies in neuropharmacology or related fields.
1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide structure
2034586-86-0 structure
Product Name:1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide
CAS No:2034586-86-0
MF:C18H23N3O2S
MW:345.459122896194
CID:5408267
Update Time:2025-05-20

1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]methanesulfonamide
    • 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide
    • Inchi: 1S/C18H23N3O2S/c22-24(23,15-17-4-2-1-3-5-17)20-14-16-8-12-21(13-9-16)18-6-10-19-11-7-18/h1-7,10-11,16,20H,8-9,12-15H2
    • InChI Key: BXHYACCFQJJDOY-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)S(NCC1CCN(C2=CC=NC=C2)CC1)(=O)=O

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1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide Related Literature

Additional information on 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide

Introduction to 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide (CAS No. 2034586-86-0)

1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide (CAS No. 2034586-86-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as PYRIPIMETHANE, is a derivative of methanesulfonamide and features a unique structural arrangement that includes a phenyl group, a pyridine ring, and a piperidine moiety. The combination of these functional groups endows the compound with distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide is characterized by its complex architecture, which includes a central methanesulfonamide group flanked by a phenyl ring and a substituted piperidine ring. The presence of the pyridine ring adds to the compound's aromaticity and contributes to its overall stability and reactivity. This structural complexity is crucial for its biological activity, as it allows for specific interactions with target proteins and receptors.

Recent studies have highlighted the potential of 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to exhibit potent activity at serotonin receptors, specifically the 5-HT7 receptor, which plays a crucial role in modulating mood and cognitive function. This makes it a promising candidate for the development of novel antidepressants and anxiolytics.

In addition to its potential in neurology, 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property suggests that it could be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide has been extensively studied to ensure its suitability for clinical use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are efficiently eliminated through both renal and hepatic pathways.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety profile in human subjects.

The development of 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to explore its efficacy in various disease models, providing valuable insights into its mechanism of action and therapeutic potential.

In conclusion, 1-phenyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide (CAS No. 2034586-86-0) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics in areas such as neurology and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.

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